N-[[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl]-1-methylpyrazol-4-amine

• IUPAC Name: N-[[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl]-1-methylpyrazol-4-amine
• InChI: InChI=1S/C15H16N4OS/c1-19-9-12(7-17-19)16-8-15-18-14(10-21-15)11-4-3-5-13(6-11)20-2/h3-7,9-10,16H,8H2,1-2H3
• InChI Key: AEYMHCVVQIHDOP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NCC2=NC(=CS2)C3=CC(=CC=C3)OC
• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol

Description

N-[[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl]-1-methylpyrazol-4-amine is a chemical compound that has been studied extensively for its potential biomedical applications. It is a thiazolyl-pyrazole derivative that has shown promise in various scientific studies.

Mechanism of Action

The mechanism of action of N-[[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl]-1-methylpyrazol-4-amine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and tumor growth. It may also work by modulating the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects:
N-[[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl]-1-methylpyrazol-4-amine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and tumor growth in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl]-1-methylpyrazol-4-amine in lab experiments is that it has been extensively studied and its properties are well understood. However, one limitation is that it may not be suitable for all types of experiments and may not be effective in all cases.

Future Directions

There are many potential future directions for the study of N-[[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl]-1-methylpyrazol-4-amine. One direction is to further investigate its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential use in the treatment of other inflammatory and tumor-related conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis method of N-[[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl]-1-methylpyrazol-4-amine involves the reaction of 3-methoxybenzaldehyde with thiosemicarbazide to form 4-(3-methoxyphenyl)-1,3-thiazol-2-amine. This intermediate is then reacted with 1-methyl-4-chloropyrazole to produce the final compound.

Scientific Research Applications

N-[[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl]-1-methylpyrazol-4-amine has been studied extensively for its potential biomedical applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.